N-[1-(5-cyanopyridin-2-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide

• IUPAC Name: N-[1-(5-cyanopyridin-2-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide
• InChI: InChI=1S/C12H16N4O2S/c1-15(19(2,17)18)11-5-6-16(9-11)12-4-3-10(7-13)8-14-12/h3-4,8,11H,5-6,9H2,1-2H3
• InChI Key: YNMRVUCLCQPPNS-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCN(C1)C2=NC=C(C=C2)C#N)S(=O)(=O)C
• Molecular Formula: C12H16N4O2S
• Molecular Weight: 280.35 g/mol

Description

“N-[1-(5-cyanopyridin-2-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide” is a complex organic compound. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. It also has a pyridine ring, which is a six-membered ring with two nitrogen atoms. The compound also contains a cyanide group (-CN) and a methanesulfonamide group (-SO2NH2).

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrrolidine and pyridine rings would add rigidity to the structure and could influence its chemical properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the cyanide group is typically very reactive, while the pyrrolidine and pyridine rings might be involved in aromatic substitution reactions.

Scientific Research Applications

N-[1-(5-cyanopyridin-2-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamidethylpyrrolidin-3-yl-methanesulfonamide has been used in various scientific research applications, including drug delivery, biological imaging, and cancer therapy. It has been used as a drug delivery agent to transport drugs to targeted tissues, and it has been used in the synthesis of fluorescent probes for biological imaging. Additionally, it has been used in the synthesis of novel compounds for cancer therapy.

Mechanism of Action

Target of Action

Compounds with similar structures, such as those containing a pyrrolidine ring, are widely used by medicinal chemists to obtain compounds for the treatment of various human diseases .

Mode of Action

It’s worth noting that compounds with a pyrrolidine ring are known to interact with their targets in a variety of ways, often involving the formation of a complex with the target molecule .

Biochemical Pathways

Compounds with similar structures have been found to interact with a variety of biochemical pathways, often leading to changes in cellular function .

Pharmacokinetics

Similar compounds have been found to have a variety of adme properties, which can significantly impact their bioavailability .

Result of Action

Compounds with similar structures have been found to have a variety of effects at the molecular and cellular level .

Action Environment

It’s worth noting that environmental factors can significantly impact the action of similar compounds .

Advantages and Limitations for Lab Experiments

N-[1-(5-cyanopyridin-2-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamidethylpyrrolidin-3-yl-methanesulfonamide has several advantages and limitations for laboratory experiments. It is a relatively simple and inexpensive compound to synthesize, making it a cost-effective reagent for laboratory experiments. Additionally, it is soluble in water, making it easy to work with in aqueous solutions. However, it is toxic and can be hazardous to work with, and it has a relatively short shelf life, making it difficult to store for long periods of time.

Future Directions

N-[1-(5-cyanopyridin-2-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamidethylpyrrolidin-3-yl-methanesulfonamide has a wide range of potential future directions, including its use in drug delivery, biological imaging, and cancer therapy. Additionally, it could be used in the synthesis of novel compounds for therapeutic applications, such as the development of targeted drug delivery systems. Additionally, it could be used in the development of novel imaging agents for biological imaging. Finally, it could be used in the development of novel compounds for cancer therapy, such as compounds that target specific cancer cells.

Synthesis Methods

N-[1-(5-cyanopyridin-2-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamidethylpyrrolidin-3-yl-methanesulfonamide is synthesized by a two-step reaction involving a nucleophilic substitution of the amine group of pyrrolidine with a sulfonamide group. The first step involves the formation of a sulfonamide group by reacting N-methylpyrrolidine with methanesulfonyl chloride. The second step involves the nucleophilic substitution of the amine group of the pyrrolidine with the sulfonamide group, forming N-[1-(5-cyanopyridin-2-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamidethylpyrrolidin-3-yl-methanesulfonamide.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, compounds containing cyanide groups can be hazardous due to the toxicity of cyanide.